Cas no 1319067-64-5 (5-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine)

• Product Name: 5-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• CAS No: 1319067-64-5
• MF: C₇H₅F₃N₄
• MW: 202.136610746384
• MDL: MFCD24627632
• CID: 4583877
• PubChem ID: 67335195
• Update Time: 2025-05-20

5-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• 2-Amino-5-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridine
• [1,2,4]Triazolo[1,5-a]pyridin-2-amine, 5-(trifluoromethyl)-
• SY129539
• A926134
• 5-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
• DB-185436
• EN300-1274710
• SCHEMBL2252192
• CS-0226556
• AS-70817
• 1319067-64-5
• AKOS037630101
• MFCD24627632
• 5-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine

• MDL： MFCD24627632
• Inchi： 1S/C7H5F3N4/c8-7(9,10)4-2-1-3-5-12-6(11)13-14(4)5/h1-3H,(H2,11,13)
• InChI Key： PSSQTQSLTKVMJL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=NC(N)=NN12)(F)F

Computed Properties

• Exact Mass: 202.04663066g/mol
• Monoisotopic Mass: 202.04663066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 5-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine

Comprehensive Overview of 5-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS No. 1319067-64-5)

5-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS No. 1319067-64-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the triazolopyridine family, known for its versatile applications in drug discovery and material science. The presence of a trifluoromethyl group enhances its bioactivity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with current trends in targeted therapy and antibiotic resistance.

The molecular structure of 5-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine features a fused triazole and pyridine ring system, which contributes to its stability and reactivity. This structural motif is commonly found in compounds with CNS activity and anti-inflammatory properties, making it a hotspot for neuropharmacology research. Recent studies have explored its role in modulating GABA receptors, a topic of high interest due to the growing demand for novel anxiolytics and sedatives. Additionally, its electron-withdrawing trifluoromethyl group improves metabolic stability, a critical factor in drug design.

In the agrochemical sector, 5-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine is investigated for its potential as a pesticide intermediate. The triazole moiety is known to disrupt fungal ergosterol biosynthesis, offering a pathway for developing next-generation fungicides. With increasing global concerns about crop protection and sustainable agriculture, this compound’s role in creating eco-friendly pesticides is highly relevant. Its low toxicity profile further supports its suitability for agricultural applications.

The synthetic accessibility of 5-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine has also made it a favorite among medicinal chemists. Recent publications highlight its use in click chemistry and bioconjugation, techniques pivotal for developing diagnostic tools and biopharmaceuticals. The compound’s compatibility with cross-coupling reactions enables the creation of diverse derivatives, addressing the need for personalized medicine and precision therapeutics.

Market trends indicate a rising demand for fluorinated heterocycles like 5-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine, driven by their unique physicochemical properties. The pharmaceutical industry is particularly invested in fluorine-containing compounds due to their enhanced bioavailability and target selectivity. As drug pipelines expand, this compound is poised to play a critical role in the development of small-molecule therapeutics for oncology and infectious diseases.

From a regulatory perspective, 5-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine is not classified as a controlled substance, ensuring smooth procurement for research purposes. Its non-hazardous nature simplifies handling and storage, making it an attractive option for academic and industrial labs. However, standard safety protocols for organic synthesis should always be followed to mitigate risks.

In summary, 5-(Trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS No. 1319067-64-5) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and material science. Its structural features and functional groups align with current scientific priorities, including targeted drug delivery and green chemistry. As research progresses, this compound is expected to contribute significantly to advancements in life sciences and industrial chemistry.